4-(2,5-dimethoxyphenyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-(2,5-dimethoxyphenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C14H12N2O2S/c1-17-9-3-4-12(18-2)11(7-9)13-10-5-6-19-14(10)16-8-15-13/h3-8H,1-2H3
• InChI Key: GWIYFXHIBAOGII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=C3C=CSC3=NC=N2
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

“4-(2,5-dimethoxyphenyl)thieno[2,3-d]pyrimidine” is a compound that belongs to the class of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidines involves numerous methods. The introduction of a 4-methoxyphenyl group at a certain position of pyrrolo[2,3-d]pyrimidines contributes to activity enhancement. A series of novel 2,4-diamino-thieno pyrimidine derivatives were designed and synthesized based on structure-guided functionalities and computer-aided drug development strategy.

Molecular Structure Analysis

Pyridopyrimidines and other N-heterocycles are of great interest due to their biological potential. The pyridopyrimidine moiety is present in relevant drugs and has been studied in the development of new therapies.

Chemical Reactions Analysis

Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a predicted density of 1.331±0.06 g/cm3.

Mechanism of Action

The mechanism of action of pyrimidines involves their inhibitory response against the expression and activities of certain vital inflammatory mediators. Pyrido[2,3-d]pyrimidines are used on several therapeutic targets.

Future Directions

Future research could focus on the development of new pyrimidines as anti-inflammatory agents. Detailed structure-activity relationship (SAR) analysis and prospects provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.